Cas no 1261913-73-8 (4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid)

• Product Name: 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid
• CAS No: 1261913-73-8
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18323643
• CID: 2763098
• PubChem ID: 53229494
• Update Time: 2025-10-17

4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323643
• 1261913-73-8
• 4-[5-(Methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
• FEA27910
• DTXSID70692658
• 4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
• 4-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
• 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

• MDL： MFCD18323643
• Inchi： 1S/C12H9NO4S/c1-17-12(16)10-4-7(6-18-10)8-2-3-13-5-9(8)11(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： TWULELZDQITEFJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 263.02522894Da
• Monoisotopic Mass: 263.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic Acid (CAS No. 1261913-73-8): An Overview of Its Structure, Properties, and Applications

4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid (CAS No. 1261913-73-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTNA, is a derivative of nicotinic acid with a methoxycarbonyl-substituted thiophene ring. Its distinctive structure and chemical properties make it a valuable candidate for various applications, including drug development and materials science.

The molecular formula of 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid is C₁₂H₉NO₄S, and its molecular weight is approximately 267.26 g/mol. The compound features a thiophene ring with a methoxycarbonyl group at the 5-position, which is attached to a nicotinic acid moiety. This structural arrangement imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid is a white to off-white crystalline solid with a melting point ranging from 160 to 162°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental protocols and formulations.

The chemical stability of 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid is generally good under standard laboratory conditions. However, it can undergo hydrolysis in strongly acidic or basic environments, leading to the formation of methanol and the corresponding carboxylic acid. This property must be considered when designing synthetic routes or formulating products containing this compound.

In the realm of medicinal chemistry, 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid has shown promise as a potential therapeutic agent. Recent studies have focused on its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that MTNA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid has also been investigated for its potential neuroprotective effects. Studies have shown that it can reduce neuronal damage in models of neurodegenerative diseases by scavenging reactive oxygen species (ROS) and modulating mitochondrial function. These findings suggest that MTNA may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid has been explored for its use in materials science. Its thiophene ring provides electronic conjugation, making it suitable for applications in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry has highlighted the potential of MTNA derivatives as efficient electron transport materials in organic solar cells.

The synthesis of 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid typically involves several steps, including the preparation of the thiophene derivative with the methoxycarbonyl group and subsequent coupling with nicotinic acid. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 5-bromothiophene-2-carboxylic acid methyl ester with nicotinoyl chloride in the presence of a base such as triethylamine.

The safety profile of 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid is an important consideration for both research and commercial applications. Toxicological studies have indicated that MTNA exhibits low toxicity at therapeutic concentrations, making it a relatively safe compound for use in pharmaceutical formulations. However, appropriate handling precautions should still be followed to minimize any potential risks.

In conclusion, 4-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid (CAS No. 1261913-73-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, MTNA is poised to play an increasingly important role in advancing scientific knowledge and improving human health.